Cas no 170097-66-2 (2-tert-butyl 6-methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate)

• Product Name: 2-tert-butyl 6-methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate
• CAS No: 170097-66-2
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• MDL: MFCD08275038
• CID: 111291
• PubChem ID: 11483176
• Update Time: 2025-11-02

2-tert-butyl 6-methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyl 6-methyl 3,4-dihydroisoquinoline-2,6(1H)-dicarboxylate
• 2,6(1H)-Isoquinolinedicarboxylicacid, 3,4-dihydro-, 2-(1,1-dimethylethyl) 6-methyl ester
• 2-O-tert-butyl 6-O-methyl 3,4-dihydro-1H-isoquinoline-2,6-dicarboxylate
• Methyl 2-Boc-1,2,3,4-tetrahydro-isoquinoline-6-carboxylate
• 2-tert-butoxycarbonyl-6-methoxycarbonyl-1,2,3,4-tetrahydroisoquinoline
• 2-tert-butyl 6-methyl 1,2,3,4-tetrahydro-isoquinoline-2,6-dicarboxylate
• 3,4-Dihydro-1H-isoquinoline-2.6-dicarboxylic acid 2-tert-butyl ester-6-methyl ester
• 2-tert-butyl 6-Methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate
• 3,4-Dihydro-1H-isoquinoline-2,6-dicarboxylic acid 2-tert-butyl ester 6-methyl ester
• 3,4-dihydro(1H)isoquinoline-2,6-dicarboxylic acid 2-(tert-butyl) ester 6-methyl ester
• AKOS015840969
• FT-0643629
• tert-Butyl 6-(methoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2-(1,1-dimethylethyl) 6-methyl 3,4-dihydro-2,6(1H)-isoquinoline-dicarboxylate
• 6-Methyl 2-boc-3,4-dihydroisoquinoline-6(1H)-carboxylate
• (S)-(+)-2-AMINO-4-BROMOBUTYRICACIDMETHYLESTER
• AM803315
• 170097-66-2
• 2-tert-Butyl 6-methyl 3,4-dihydroisoquinoline-2,6(1H)dicarboxylate
• MFCD08275038
• 2-tert-butyl6-methyl3,4-dihydroisoquinoline-2,6(1H)-dicarboxylate
• AS-39530
• SCHEMBL3024823
• PB22140
• CS-W018407
• DTXSID00467376
• 2,6(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 2-(1,1-diMethylethyl) 6-Methyl ester
• SY123741
• DB-043805
• 2-Tert-butyl 6-methyl 3,4-dihydroisoquinolin-2,6(1H)-dicarboxylate
• PENHSKQWTCPDFD-UHFFFAOYSA-N
• 2-tert-butyl 6-methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate

• MDL： MFCD08275038
• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(19)17-8-7-11-9-12(14(18)20-4)5-6-13(11)10-17/h5-6,9H,7-8,10H2,1-4H3
• InChI Key： PENHSKQWTCPDFD-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC(C(=O)OC)=CC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.14700
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.154
• Boiling Point: 413°C at 760 mmHg
• Flash Point: 203.6°C
• Refractive Index: 1.535
• PSA: 55.84000
• LogP: 2.70430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-tert-butyl 6-methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate

Comprehensive Guide to 2-tert-butyl 6-methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate (CAS No. 170097-66-2)

2-tert-butyl 6-methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate (CAS No. 170097-66-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative of tetrahydroisoquinoline is known for its unique structural properties and potential applications in drug development. Researchers and industry professionals often search for 2-tert-butyl 6-methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate synthesis, CAS 170097-66-2 applications, and tetrahydroisoquinoline derivatives to explore its full potential.

The molecular structure of 2-tert-butyl 6-methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate features a tetrahydroisoquinoline core, which is a privileged scaffold in medicinal chemistry. The presence of tert-butyl and methyl groups enhances its stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in developing central nervous system (CNS) agents and enzyme inhibitors, aligning with the growing demand for novel therapeutics in neurology and oncology.

One of the most searched topics related to this compound is its synthetic route. The synthesis of 2-tert-butyl 6-methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate typically involves multi-step reactions, including condensation, reduction, and esterification. Researchers often optimize these steps to improve yield and purity, addressing common challenges such as stereoselectivity and byproduct formation. The compound's CAS 170097-66-2 registry ensures precise identification in global chemical databases, facilitating collaboration and regulatory compliance.

In the pharmaceutical industry, 2-tert-butyl 6-methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate is explored for its potential as a building block in drug design. Its structural versatility allows for modifications that can enhance binding affinity to biological targets. For instance, its derivatives are investigated for neuroprotective effects and anti-inflammatory properties, topics frequently queried in academic and industrial research. The compound's relevance in peptide mimetics and small-molecule libraries further underscores its importance in modern drug discovery.

Market trends indicate a rising interest in tetrahydroisoquinoline-based compounds, driven by their therapeutic potential. The demand for CAS 170097-66-2 and similar intermediates is expected to grow, particularly in regions with robust pharmaceutical R&D sectors. Suppliers and manufacturers are increasingly focusing on high-purity grades and custom synthesis services to meet diverse research needs. This aligns with the broader shift toward precision medicine and targeted therapies, where tailored chemical entities play a pivotal role.

From a regulatory perspective, 2-tert-butyl 6-methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate is classified as a research chemical, emphasizing its use in non-clinical settings. Proper handling and storage are essential to maintain its integrity, with recommendations including anhydrous conditions and light-sensitive packaging. These precautions are critical for ensuring reproducible results in experimental studies, a concern often raised by laboratory professionals.

In summary, 2-tert-butyl 6-methyl 1,2,3,4-tetrahydroisoquinoline-2,6-dicarboxylate (CAS No. 170097-66-2) represents a versatile and valuable compound in chemical and pharmaceutical research. Its applications span from drug development to material science, reflecting its broad utility. As interest in tetrahydroisoquinoline derivatives continues to rise, this compound is poised to remain a focal point in innovative scientific endeavors. For researchers seeking reliable data, the CAS 170097-66-2 identifier serves as a key resource for accessing accurate and up-to-date information.